Cas no 1365531-75-4 ((4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine))

• Product Name: (4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine)
• CAS No: 1365531-75-4
• MF: C₄₀H₃₆O₄P₂
• MW: 642.658972740173
• MDL: MFCD19443622
• CID: 1241937
• PubChem ID: 18706016
• Update Time: 2025-04-20

(4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine) Chemical and Physical Properties

Names and Identifiers

• (4,4',6,6'-Tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine)
• (S)-2,2'-Bis(diphenylphosphino)-4,4',6,6'-tetramethoxybiphenyl
• S-(4,4',6,6'-Tetramethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), 97%
• 1365531-76-5
• MFCD19443622
• 1870892-14-0
• (R)-2,2 inverted exclamation mark -Bis(diphenylphosphino)-4,4 inverted exclamation mark ,6,6 inverted exclamation mark -tetramethoxy)-1,1 inverted exclamation mark -biphenyl
• (4,4',6,6'-Tetramethoxy-[1,1'-biphenyl]-2,2'-diyl)bis(diphenylphosphane)
• [2'-(DIPHENYLPHOSPHANYL)-4,4',6,6'-TETRAMETHOXY-[1,1'-BIPHENYL]-2-YL]DIPHENYLPHOSPHANE
• E76947
• (R)-(4,4',6,6'-TETRAMETHOXYBIPHENYL-2,2'-DIYL)BIS(DIPHENYLPHOSPHINE)
• (R)-2,2'-Bis(diphenylphosphino)-4,4',6,6'-tetramethoxybiphenyl
• SCHEMBL458496
• (R)-(4,4',6,6'-Tetramethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), 97%
• (S)-2,2'-Bis(diphenylphosphino)-4,4',6,6'-tetramethoxy)-1,1'-biphenyl
• 1365531-75-4
• SY072352
• E76953
• (R)-2,2'-Bis(diphenylphosphino)-4,4',6,6'-tetramethoxy)-1,1'-biphenyl
• [2-(2-diphenylphosphanyl-4,6-dimethoxyphenyl)-3,5-dimethoxyphenyl]-diphenylphosphane
• (4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine)

• MDL： MFCD19443622
• Inchi： 1S/C40H36O4P2/c1-41-29-25-35(43-3)39(37(27-29)45(31-17-9-5-10-18-31)32-19-11-6-12-20-32)40-36(44-4)26-30(42-2)28-38(40)46(33-21-13-7-14-22-33)34-23-15-8-16-24-34/h5-28H,1-4H3
• InChI Key： YSQIPQZYSQJPNL-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC(=CC(=C1C1=C(C=C(C=C1P(C1C=CC=CC=1)C1C=CC=CC=1)OC)OC)OC)OC

Computed Properties

• Exact Mass: 642.20900
• Monoisotopic Mass: 642.20888362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 11
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 64.10000
• LogP: 6.90440
• Sensitiveness: air sensitive